Cas no 2137930-58-4 (Cyclopropanesulfonamide, N-7-azabicyclo[2.2.1]hept-2-yl-)

• Product Name: Cyclopropanesulfonamide, N-7-azabicyclo[2.2.1]hept-2-yl-
• CAS No: 2137930-58-4
• MF: C₉H₁₆N₂O₂S
• MW: 216.300540924072
• CID: 5299435
• Update Time: 2025-06-27

Cyclopropanesulfonamide, N-7-azabicyclo[2.2.1]hept-2-yl- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanesulfonamide, N-7-azabicyclo[2.2.1]hept-2-yl-

• Inchi： 1S/C9H16N2O2S/c12-14(13,7-2-3-7)11-9-5-6-1-4-8(9)10-6/h6-11H,1-5H2
• InChI Key： DZTYRDGNAFDUMP-UHFFFAOYSA-N
• SMILES： C1(S(NC2CC3NC2CC3)(=O)=O)CC1

Additional information on Cyclopropanesulfonamide, N-7-azabicyclo[2.2.1]hept-2-yl-

Cyclopropanesulfonamide, N-7-azabicyclo[2.2.1]hept-2-yl- (CAS No. 2137930-58-4): An Overview of a Promising Compound in Medicinal Chemistry

Cyclopropanesulfonamide, N-7-azabicyclo[2.2.1]hept-2-yl- (CAS No. 2137930-58-4) is a unique and highly versatile compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its cyclopropane and azabicyclo[2.2.1]heptane moieties, exhibits a range of biological activities that make it a valuable candidate for drug development.

The chemical structure of Cyclopropanesulfonamide, N-7-azabicyclo[2.2.1]hept-2-yl- is notable for its cyclopropane ring, which is known for its high reactivity and strain energy, and the azabicyclo[2.2.1]heptane scaffold, which provides a rigid and conformationally constrained framework. These structural features contribute to the compound's ability to interact with various biological targets, making it an attractive scaffold for the design of novel therapeutics.

Recent studies have highlighted the potential of Cyclopropanesulfonamide, N-7-azabicyclo[2.2.1]hept-2-yl- in several therapeutic areas. One of the most promising applications is in the treatment of neurological disorders, particularly those involving neurotransmitter imbalances. The compound has been shown to modulate the activity of neurotransmitter receptors, such as serotonin and dopamine receptors, which are implicated in conditions like depression, anxiety, and Parkinson's disease.

In addition to its neurological applications, Cyclopropanesulfonamide, N-7-azabicyclo[2.2.1]hept-2-yl- has demonstrated potential as an anti-inflammatory agent. In vitro studies have shown that it can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, suggesting its utility in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of Cyclopropanesulfonamide, N-7-azabicyclo[2.2.1]hept-2-yl- have also been extensively studied. Its unique chemical structure confers favorable properties such as good solubility, stability, and bioavailability, which are crucial for effective drug delivery and therapeutic efficacy. Preclinical studies have shown that the compound is well-tolerated and exhibits low toxicity, further supporting its potential for clinical development.

One of the key challenges in drug development is overcoming issues related to drug resistance and off-target effects. The structural flexibility and modularity of Cyclopropanesulfonamide, N-7-azabicyclo[2.2.1]hept-2-yl- allow for the synthesis of a wide range of analogs with varying biological activities and selectivities. This makes it an ideal scaffold for structure-based drug design and optimization.

Recent advances in computational chemistry and molecular modeling have further enhanced our understanding of the interactions between Cyclopropanesulfonamide, N-7-azabicyclo[2.2.1]hept-2-yl- and its biological targets. These tools have been instrumental in identifying key binding sites and optimizing the compound's affinity and selectivity for specific receptors.

In conclusion, Cyclopropanesulfonamide, N-7-azabicyclo[2.2.1]hept-2-yl- (CAS No. 2137930-58-4) represents a promising compound with a wide range of potential therapeutic applications in medicinal chemistry. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development into novel therapeutics for neurological disorders, inflammatory diseases, and other conditions.